![molecular formula C15H14FNO4S B270273 Ethyl 3-{[(3-fluorophenyl)sulfonyl]amino}benzoate](/img/structure/B270273.png)
Ethyl 3-{[(3-fluorophenyl)sulfonyl]amino}benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 3-{[(3-fluorophenyl)sulfonyl]amino}benzoate, also known as EFAB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas, including medicinal chemistry, drug discovery, and chemical biology. EFAB is a sulfonamide derivative of benzoic acid, which is known for its diverse biological activities.
Mechanism of Action
The mechanism of action of Ethyl 3-{[(3-fluorophenyl)sulfonyl]amino}benzoate is not fully understood, but it is believed to involve the inhibition of the target enzymes by binding to their active sites. This compound contains a sulfonamide group, which is known to form strong hydrogen bonds with the active site residues of enzymes, thereby inhibiting their activity.
Biochemical and Physiological Effects
This compound has been shown to exhibit various biochemical and physiological effects in vitro and in vivo. For example, this compound has been reported to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest and apoptosis. This compound has also been shown to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and chemokines. Moreover, this compound has been reported to exhibit neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Advantages and Limitations for Lab Experiments
Ethyl 3-{[(3-fluorophenyl)sulfonyl]amino}benzoate offers several advantages for lab experiments, including its high potency and selectivity towards target enzymes, as well as its relatively simple synthesis method. However, this compound also has some limitations, such as its poor solubility in water and its potential toxicity towards non-target enzymes and cells.
Future Directions
Ethyl 3-{[(3-fluorophenyl)sulfonyl]amino}benzoate has the potential to be developed into a therapeutic agent for various diseases, including cancer, inflammation, and neurological disorders. Future research should focus on optimizing the structure of this compound to improve its potency and selectivity towards target enzymes, as well as its pharmacokinetic and pharmacodynamic properties. Moreover, further studies are needed to investigate the safety and efficacy of this compound in animal models and clinical trials.
Synthesis Methods
The synthesis of Ethyl 3-{[(3-fluorophenyl)sulfonyl]amino}benzoate involves the reaction of 3-fluorobenzenesulfonyl chloride with ethyl 3-aminobenzoate in the presence of a base, such as triethylamine or sodium carbonate. The reaction proceeds through the formation of an intermediate, which is subsequently treated with an acid to obtain the final product. The overall reaction scheme is shown below:
Scientific Research Applications
Ethyl 3-{[(3-fluorophenyl)sulfonyl]amino}benzoate has been extensively studied for its potential applications in medicinal chemistry and drug discovery. Several studies have reported that this compound exhibits potent inhibitory activity against various enzymes, such as carbonic anhydrases, histone deacetylases, and metalloproteinases, which are involved in various diseases, including cancer, inflammation, and neurological disorders.
properties
Molecular Formula |
C15H14FNO4S |
---|---|
Molecular Weight |
323.3 g/mol |
IUPAC Name |
ethyl 3-[(3-fluorophenyl)sulfonylamino]benzoate |
InChI |
InChI=1S/C15H14FNO4S/c1-2-21-15(18)11-5-3-7-13(9-11)17-22(19,20)14-8-4-6-12(16)10-14/h3-10,17H,2H2,1H3 |
InChI Key |
WQMIVARAKWJWLU-UHFFFAOYSA-N |
SMILES |
CCOC(=O)C1=CC(=CC=C1)NS(=O)(=O)C2=CC=CC(=C2)F |
Canonical SMILES |
CCOC(=O)C1=CC(=CC=C1)NS(=O)(=O)C2=CC=CC(=C2)F |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.